4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one

• IUPAC Name: 4-chloro-1-(5-chlorothiophen-2-yl)butan-1-one
• InChI: InChI=1S/C8H8Cl2OS/c9-5-1-2-6(11)7-3-4-8(10)12-7/h3-4H,1-2,5H2
• InChI Key: UCUZXTXTUIDFFH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(=O)CCCCl
• Molecular Formula: C8H8Cl2OS
• DSSTOX Substance ID: DTXSID20517908
• Molecular Weight: 223.12 g/mol
• CAS No.: 63490-84-6

Description

4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one is an organic compound with the molecular formula C8H8Cl2OS. It is a chlorinated derivative of butanone, featuring a thiophene ring substituted with chlorine atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one typically involves the reaction of 2-chlorothiophene with 4-chlorobutyryl chloride. The reaction is carried out under anhydrous conditions, often using a base such as pyridine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and safety in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles.

Oxidation Reactions: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction Reactions: Reduction can lead to the formation of alcohols or thiols.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Products include various substituted thiophenes.

Oxidation: Products include sulfoxides and sulfones.

Reduction: Products include alcohols and thiols.

Scientific Research Applications

4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules. This interaction can disrupt normal cellular processes, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-1-(5-bromo-thien-2-yl)butan-1-one
• 4-Chloro-1-(1H-imidazol-2-yl)butan-1-one
• 4-Chloro-1-(3,5-dibromothiophen-2-yl)butan-1-one
• 4-Chloro-1-(4,5-dibromothiophen-2-yl)butan-1-one
• 4-Chloro-1-(3,4,5-tribromothiophen-2-yl)butan-1-one

Uniqueness

4-Chloro-1-(5-chlorothiophen-2-yl)butan-1-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.

Synthesis routes and methods

Procedure details

To a stirring solution of 59 g. (0.50 mole) 2-chlorothiophene, α-chlorobutyroylchloride and 500 ml. carbon tetrachloride maintained at 15°-25° C. with the aid of an ice bath was added portionwise 70.5 g. (0.60 mole) of aluminum chloride. The mixture was stirred at room temperature overnight and then carefully poured into 500 ml. of 20% hydrochloric acid solution. The organic layer was separated and washed with sodium bicarbonate solution followed by water. The organic solution was dried over (MgSO4), filtered, and concentrated to an oil under vacuum. The oil was distilled to give 82 g. of material which boiled at 140° C./2 mm. This material solidified on cooling.